Cas no 111238-21-2 (6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol)
111238-21-2 structure
Product Name:6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol
CAS No:111238-21-2
MF:C21H16O
MW:284.351145744324
CID:1197263
PubChem ID:183234
Update Time:2025-04-20
6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol
- 6-methyl-1,2-dihydrobenzo[j]aceanthrylen-9-ol
- 111238-21-2
- DTXSID80149562
- Benzo(j)aceanthrylen-9-ol, 1,2-dihydro-6-methyl-
- 6-Methyl-1,2-dihydrobenzo(j)aceanthrylen-9-ol
-
- Inchi: 1S/C21H16O/c1-12-16-4-2-3-13-5-8-19(21(13)16)18-9-6-14-11-15(22)7-10-17(14)20(12)18/h2-4,6-7,9-11,22H,5,8H2,1H3
- InChI Key: UWVOYPJPZQNKCJ-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C=CC1=C2C(C)=C2C=CC=C3CCC1=C32
Computed Properties
- Exact Mass: 284.12018
- Monoisotopic Mass: 284.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.305
- Boiling Point: 562.8°C at 760 mmHg
- Flash Point: 267.8°C
- Refractive Index: 1.81
- PSA: 20.23
6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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